ethyl [3-(4H-1,2,4-triazol-4-yl)phenyl]carbamate

• IUPAC Name: ethyl N-[3-(1,2,4-triazol-4-yl)phenyl]carbamate
• InChI: InChI=1S/C11H12N4O2/c1-2-17-11(16)14-9-4-3-5-10(6-9)15-7-12-13-8-15/h3-8H,2H2,1H3,(H,14,16)
• InChI Key: IQAOPIOSPDBZHS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=CC(=CC=C1)N2C=NN=C2
• Molecular Formula: C11H12N4O2
• Molecular Weight: 232.24 g/mol

Description

Ethyl [3-(4H-1,2,4-triazol-4-yl)phenyl]carbamate, also known as carbendazim, is a widely used systemic fungicide that belongs to the benzimidazole group of chemicals. It is used in agriculture to control fungal diseases in crops such as fruits, vegetables, and cereals. Carbendazim has also been used in human and veterinary medicine as an antifungal agent.

Mechanism of Action

Carbendazim works by inhibiting the formation of microtubules in fungal cells, which are necessary for cell division. This leads to the death of the fungal cell and prevents the spread of the infection.
Biochemical and Physiological Effects:
Carbendazim has been shown to have low toxicity in mammals, with no significant adverse effects reported in humans or animals. However, it has been found to have some endocrine-disrupting effects, including the inhibition of testosterone synthesis.

Advantages and Limitations for Lab Experiments

Carbendazim is widely used in laboratory experiments due to its effectiveness against a wide range of fungal pathogens. However, its use is limited by its potential toxicity and endocrine-disrupting effects.

Future Directions

1. Development of new ethyl [3-(4H-1,2,4-triazol-4-yl)phenyl]carbamate derivatives with improved antifungal properties.
2. Investigation of the potential use of ethyl [3-(4H-1,2,4-triazol-4-yl)phenyl]carbamate in the treatment of parasitic infections.
3. Study of the endocrine-disrupting effects of ethyl [3-(4H-1,2,4-triazol-4-yl)phenyl]carbamate and its potential impact on human health.
4. Investigation of the environmental impact of ethyl [3-(4H-1,2,4-triazol-4-yl)phenyl]carbamate use in agriculture.
5. Development of new methods for the synthesis of ethyl [3-(4H-1,2,4-triazol-4-yl)phenyl]carbamate and related compounds.

Synthesis Methods

Carbendazim is synthesized by the reaction of 2-aminobenzimidazole with ethyl chloroformate in the presence of a base. The resulting product is then treated with 4-nitrophenylhydrazine to obtain the final product.

Scientific Research Applications

Carbendazim has been extensively studied for its antifungal properties. It has been shown to be effective against a wide range of fungal pathogens, including Fusarium, Alternaria, and Botrytis. Carbendazim has also been investigated for its potential use in the treatment of parasitic infections such as malaria.